(2-Methoxy-4-methylphenyl)boronic acid

• IUPAC Name: (2-methoxy-4-methylphenyl)boronic acid
• InChI: InChI=1S/C8H11BO3/c1-6-3-4-7(9(10)11)8(5-6)12-2/h3-5,10-11H,1-2H3
• InChI Key: LWNWZQJRSFHZRG-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=C(C=C1)C)OC)(O)O
• Molecular Formula: C8H11BO3
• DSSTOX Substance ID: DTXSID80593561
• Molecular Weight: 165.98 g/mol
• CAS RN: 198211-79-9

Description

“(2-Methoxy-4-methylphenyl)boronic acid” is a chemical compound with the molecular formula C8H11BO3. It is a solid substance and is often used in organic synthesis.

Synthesis Analysis

While specific synthesis methods for “(2-Methoxy-4-methylphenyl)boronic acid” were not found, boronic acids are generally synthesized through a variety of methods. One such method involves the catalytic protodeboronation of pinacol boronic esters. This process utilizes a radical approach and has been applied to 1°, 2°, and 3° alkyl boronic esters.

Molecular Structure Analysis

The molecular structure of “(2-Methoxy-4-methylphenyl)boronic acid” consists of 8 carbon atoms, 11 hydrogen atoms, 1 boron atom, and 3 oxygen atoms. The molecular weight of the compound is 165.98 g/mol.

Physical And Chemical Properties Analysis

“(2-Methoxy-4-methylphenyl)boronic acid” is a solid substance. It should be stored in an inert atmosphere at temperatures between 2-8°C. The boiling point data is not available.

Scientific Research Applications

Another compound, m-aryloxy phenols, have a wide range of applications, including as antioxidants, ultraviolet absorbers, and flame retardants. They are commonly used in the production of plastics, adhesives, and coatings due to their ability to improve these materials’ thermal stability and flame resistance.

• Optical Applications

  • The organic aromatic 2-methoxy-4-nitroaniline single crystal was grown by the slow evaporation method. This crystal has been used for optical applications due to its fast response times and the possibility of optimizing molecular structures to maximize nonlinear responses. Nonlinear optical properties of materials play a vital role in many new applications. Organic NLO materials can achieve much larger NLO efficiencies and additionally offer a large number of design possibilities.
  • The organic aromatic 4-methoxy-2-nitroaniline single crystal was also grown by the slow evaporation method. This crystal has been used for optical applications due to its possible applications in holographic imaging, integrated optics, frequency conversion, frequency mixing, optical data storage, optical communication, and photonic-integrated circuitry.

• Synthesis of m-Aryloxy Phenols

  • The use of hydrogen bromide and boron tribromide (BBr 3) as catalysts in demethylation reactions represents a valuable approach for the synthesis of m-aryloxy phenols. Bronsted acid HBr and Lewis acid BBr 3 can coordinate with electron-rich sites in organic compounds and enhance the outcome of organic reactions.

• Optical Applications

  • The organic aromatic 2-methoxy-4-nitroaniline single crystal was grown by the slow evaporation method. This crystal has been used for optical applications due to its fast response times and the possibility of optimizing molecular structures to maximize nonlinear responses. Nonlinear optical properties of materials play a vital role in many new applications. Organic NLO materials can achieve much larger NLO efficiencies and additionally offer a large number of design possibilities.
  • The organic aromatic 4-methoxy-2-nitroaniline single crystal was also grown by the slow evaporation method. This crystal has been used for optical applications due to its possible applications in holographic imaging, integrated optics, frequency conversion, frequency mixing, optical data storage, optical communication, and photonic-integrated circuitry.

• Synthesis of m-Aryloxy Phenols

  • The use of hydrogen bromide and boron tribromide (BBr 3) as catalysts in demethylation reactions represents a valuable approach for the synthesis of m-aryloxy phenols. Bronsted acid HBr and Lewis acid BBr 3 can coordinate with electron-rich sites in organic compounds and enhance the outcome of organic reactions.

Safety And Hazards

The compound is labeled with the signal word “Warning” and has hazard statements H315-H319. This indicates that it can cause skin irritation (H315) and serious eye irritation (H319). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338).

Synthesis routes and methods

Procedure details

To a cooled (−78° C.) solution of 1-bromo-2-methoxy-4-methylbenzene (0.5 g; 2.49 mmol) in dry THF (12.5 mL) under argon atmosphere was added dropwise a tert-butyllithium solution (1.6M in pentane) (3.65 mL; 5.47 mmol). After 10 min, trimethyl borate (0.424 mL; 3.73 mmol) was added dropwise as a neat liquid and the reaction was stirred at −78° C. for 1 h. The reaction was allowed to warm up to room temperature and was stirred for another 1 h. The mixture was quenched with a saturated solution of ammonium chloride and the mixture was concentrated under reduced pressure. The residue was acidified with a solution of hydrochloric acid 2N and the mixture was extracted with dichloromethane. The organic layer was washed with brine, dried over magnesium sulphate and concentrated under reduced pressure. The crude product was precipitated out off a mixture of dichloromethane-heptane, filtered, washed with heptane and dried under reduced pressure to afford 0.095 g (23%) of the title compound as an off-white solid.

Citations

Efficient and diversity-oriented total synthesis of Riccardin C and application to develop novel macrolactam derivatives

M Iwashita, S Fujii, S Ito, T Hirano, H Kagechika - Tetrahedron, 2011 - Elsevier

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